Cas no 1270342-47-6 (2-amino-2-(3-iodophenyl)ethan-1-ol)

• Product Name: 2-amino-2-(3-iodophenyl)ethan-1-ol
• CAS No: 1270342-47-6
• MF: C₈H₁₀INO
• MW: 263.075574398041
• MDL: MFCD18702643
• CID: 5098964
• PubChem ID: 77130705
• Update Time: 2025-10-28

2-amino-2-(3-iodophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-iodophenyl)ethan-1-ol

• MDL： MFCD18702643
• Inchi： 1S/C8H10INO/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8,11H,5,10H2
• InChI Key： DVVISPFLNUQZPZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(I)C=1)(N)CO

Additional information on 2-amino-2-(3-iodophenyl)ethan-1-ol

Introduction to 2-amino-2-(3-iodophenyl)ethan-1-ol (CAS No. 1270342-47-6)

2-amino-2-(3-iodophenyl)ethan-1-ol, also known by its CAS number 1270342-47-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, an iodinated phenyl ring, and a hydroxyl group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 2-amino-2-(3-iodophenyl)ethan-1-ol typically involves multistep processes, often starting from readily available starting materials such as 3-iodobenzaldehyde and ammonia. The compound can be synthesized through reductive amination or other advanced synthetic methods, which have been optimized to achieve high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste.

In terms of its chemical properties, 2-amino-2-(3-iodophenyl)ethan-1-ol exhibits notable solubility in polar solvents such as water and ethanol. Its hydroxyl group can form hydrogen bonds, enhancing its solubility and reactivity. The amino group provides additional reactivity, making the compound suitable for further derivatization and functionalization. The iodine atom on the phenyl ring imparts unique electronic properties, influencing the compound's interactions with biological targets.

The biological activities of 2-amino-2-(3-iodophenyl)ethan-1-ol have been extensively studied in recent years. One of the key areas of interest is its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising activity against various targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that 2-amino-2-(3-iodophenyl)ethan-1-ol can modulate the activity of certain kinases, which are important targets in cancer therapy.

In addition to its potential as a therapeutic agent, 2-amino-2-(3-iodophenyl)ethan-1-ol has been explored for its use in diagnostic imaging. The iodine atom in the molecule can be radiolabeled to create imaging agents for positron emission tomography (PET) or single-photon emission computed tomography (SPECT). These imaging techniques are crucial for non-invasive monitoring of disease progression and treatment efficacy.

The pharmacokinetic properties of 2-amino-2-(3-iodophenyl)ethan-1-ol have also been investigated to understand its behavior in biological systems. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross cell membranes and reach target tissues efficiently makes it a promising candidate for further development into drug formulations.

Toxicity studies on 2-amino-2-(3-iodophenyl)ethan-1-ol have indicated that it is generally well-tolerated at therapeutic concentrations. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Preclinical studies have shown that the compound does not exhibit significant toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-(3-iodophenyl)ethan-1-ol in various therapeutic applications. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain conditions. Ongoing phase II trials aim to further validate these findings and explore optimal dosing regimens.

In conclusion, 2-amino-2-(3-iodophenyl)ethan-1-ol (CAS No. 1270342-47-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug discovery and development. Continued research and clinical trials will likely uncover additional uses for this versatile molecule, contributing to advancements in healthcare and medicine.